![molecular formula C14H16N6OS2 B305903 2-[(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide](/img/structure/B305903.png)
2-[(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide
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Overview
Description
2-[(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique structure and properties, which make it an attractive candidate for a wide range of research applications.
Mechanism of Action
The exact mechanism of action of 2-[(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide is not fully understood, but it is thought to act by inhibiting specific enzymes or pathways in the body. This compound has been shown to have a variety of effects on cellular signaling, gene expression, and other important biological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. This compound has been shown to have effects on a wide range of biological processes, including cellular signaling, gene expression, and metabolic pathways. Some of the most significant effects of this compound include its ability to inhibit the growth of cancer cells, modulate immune function, and regulate neurotransmitter levels in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide in lab experiments is its versatility. This compound can be used in a wide range of applications, from drug discovery to basic research. Additionally, its unique structure and properties make it an attractive candidate for a variety of different research projects. However, there are also some limitations to using this compound in lab experiments. For example, it may be difficult to obtain in sufficient quantities for large-scale experiments, and its effects may be difficult to interpret in complex biological systems.
Future Directions
There are many potential future directions for research on 2-[(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide. Some of the most promising areas of research include the development of new drugs and therapies for cancer, neurological disorders, and other diseases. Additionally, this compound may be useful in studying the mechanisms of disease and developing new diagnostic tools. As our understanding of the complex biological processes that govern health and disease continues to evolve, it is likely that this compound will play an increasingly important role in scientific research.
Synthesis Methods
The synthesis of 2-[(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide involves a series of chemical reactions that are carefully controlled to produce the desired compound. The exact synthesis method may vary depending on the specific application, but typically involves the use of specialized equipment and techniques to ensure the purity and quality of the final product.
Scientific Research Applications
2-[(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide has a wide range of potential applications in scientific research. Some of the most promising areas of research include drug discovery, cancer research, and neuroscience. This compound has been shown to have a variety of biochemical and physiological effects that make it a valuable tool for studying the mechanisms of disease and developing new treatments.
properties
Molecular Formula |
C14H16N6OS2 |
---|---|
Molecular Weight |
348.5 g/mol |
IUPAC Name |
2-[(4-amino-5-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide |
InChI |
InChI=1S/C14H16N6OS2/c1-8-18-19-14(20(8)16)22-7-12(21)17-13-10(6-15)9-4-2-3-5-11(9)23-13/h2-5,7,16H2,1H3,(H,17,21) |
InChI Key |
VDLVYCTYGYWBHU-UHFFFAOYSA-N |
SMILES |
CC1=NN=C(N1N)SCC(=O)NC2=C(C3=C(S2)CCCC3)C#N |
Canonical SMILES |
CC1=NN=C(N1N)SCC(=O)NC2=C(C3=C(S2)CCCC3)C#N |
Origin of Product |
United States |
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